Cas no 932-03-6 (7-Oxabicyclo[4.1.0]heptane, 1-ethynyl-)
![7-Oxabicyclo[4.1.0]heptane, 1-ethynyl- structure](https://ossimg.kuujia.com/scimg/1000/932-03-6x500.png)
932-03-6 structure
Product Name:7-Oxabicyclo[4.1.0]heptane, 1-ethynyl-
7-Oxabicyclo[4.1.0]heptane, 1-ethynyl- Chemical and Physical Properties
Names and Identifiers
-
- 7-Oxabicyclo[4.1.0]heptane, 1-ethynyl-
- 6-ethynyl-7-oxabicyclo[4.1.0]heptane
- 932-03-6
- SCHEMBL1263212
- DTXSID60449077
-
- Inchi： 1S/C8H10O/c1-2-8-6-4-3-5-7(8)9-8/h1,7H,3-6H2
- InChI Key： MSYOFCPQRPGYKA-UHFFFAOYSA-N
- SMILES： O1C2CCCCC12C#C
Computed Properties
- Exact Mass: 122.073164938g/mol
- Monoisotopic Mass: 122.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 12.5Ų
7-Oxabicyclo[4.1.0]heptane, 1-ethynyl- Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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